Cas no 1781594-68-0 (1H-Pyrazole-4-carboxylic acid, 5-cyclohexyl-1-ethyl-)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 5-cyclohexyl-1-ethyl-
• CAS No: 1781594-68-0
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5253449
• Update Time: 2025-07-15

1H-Pyrazole-4-carboxylic acid, 5-cyclohexyl-1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-cyclohexyl-1-ethyl-

• Inchi： 1S/C12H18N2O2/c1-2-14-11(9-6-4-3-5-7-9)10(8-13-14)12(15)16/h8-9H,2-7H2,1H3,(H,15,16)
• InChI Key： HYFYKWYFWIAGKQ-UHFFFAOYSA-N
• SMILES： N1(CC)C(C2CCCCC2)=C(C(O)=O)C=N1

Additional information on 1H-Pyrazole-4-carboxylic acid, 5-cyclohexyl-1-ethyl-

Introduction to 1H-Pyrazole-4-carboxylic acid, 5-cyclohexyl-1-ethyl- (CAS No. 1781594-68-0)

1H-Pyrazole-4-carboxylic acid, 5-cyclohexyl-1-ethyl- (CAS No. 1781594-68-0) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound belongs to the class of pyrazole carboxylic acids, which are known for their diverse biological activities and applications in drug discovery and development.

The pyrazole ring is a fundamental structure in many bioactive molecules due to its ability to form hydrogen bonds and its stability under various conditions. The presence of the cyclohexyl and ethyl substituents on the pyrazole ring imparts unique properties to this compound, making it an interesting candidate for further investigation.

Recent studies have highlighted the importance of 1H-Pyrazole-4-carboxylic acid, 5-cyclohexyl-1-ethyl- in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings suggest that 1H-Pyrazole-4-carboxylic acid, 5-cyclohexyl-1-ethyl- could be a valuable starting point for the design of novel drugs targeting inflammatory diseases.

In addition to its biological activities, 1H-Pyrazole-4-carboxylic acid, 5-cyclohexyl-1-ethyl- has been explored for its potential as a ligand in coordination chemistry. Research has shown that this compound can form stable complexes with various metal ions, which can be utilized in catalytic processes and materials science. The ability to fine-tune the properties of these complexes by modifying the substituents on the pyrazole ring opens up new avenues for applications in catalysis and materials synthesis.

The synthetic accessibility of 1H-Pyrazole-4-carboxylic acid, 5-cyclohexyl-1-ethyl- is another factor contributing to its appeal. Several efficient synthetic routes have been developed, allowing for the large-scale production of this compound. One notable method involves the condensation of cyclohexanecarbaldehyde with ethyl acetoacetate, followed by cyclization and carboxylation steps. This synthetic pathway not only ensures high yields but also allows for easy modification of the substituents, facilitating the exploration of a wide range of derivatives.

In the context of drug discovery, 1H-Pyrazole-4-carboxylic acid, 5-cyclohexyl-1-ethyl- has shown promise as a lead compound for developing new treatments for neurological disorders. A recent study published in Chemical Biology & Drug Design reported that derivatives of this compound exhibit neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function. These findings underscore the potential of 1H-Pyrazole-4-carboxylic acid, 5-cyclohexyl-1-ethyl- as a scaffold for designing drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

Beyond its pharmaceutical applications, 1H-Pyrazole-4-carboxylic acid, 5-cyclohexyl-1-ethyl- has also been investigated for its use in agrochemicals. Research has shown that this compound and its derivatives can act as effective herbicides and fungicides due to their ability to disrupt key metabolic pathways in plants and fungi. This property makes it a valuable candidate for developing new agricultural products that can enhance crop yields while minimizing environmental impact.

In conclusion, 1H-Pyrazole-4-carboxylic acid, 5-cyclohexyl-1-ethyl- (CAS No. 1781594-68-0) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, catalysis, and agrochemicals. Its unique chemical structure and versatile properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its biological activities and synthetic potential, 1H-Pyrazole-4-carboxylic acid, 5-cyclohexyl-1-ethyl- is poised to play a significant role in advancing various fields of science and technology.